Cas no 1955539-74-8 (4-(difluoromethyl)-1-methoxycyclohexane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 4-(difluoromethyl)-1-methoxycyclohexane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 1955539-74-8
• MF: C₉H₁₄F₂O₃
• MW: 208.202470302582
• MDL: MFCD29991956
• CID: 4631458
• PubChem ID: 122164071
• Update Time: 2023-11-24

4-(difluoromethyl)-1-methoxycyclohexane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-1-methoxycyclohexane-1-carboxylic acid
• 4-(difluoromethyl)-1-methoxycyclohexane-1-carboxylic acid, Mixture of diastereomers

• MDL： MFCD29991956
• Inchi： 1S/C9H14F2O3/c1-14-9(8(12)13)4-2-6(3-5-9)7(10)11/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： JVUGVYQCTHQISB-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)O)(CC1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5